Cas no 56193-21-6 (Cephalexin Sulfoxide)

• Product Name: Cephalexin Sulfoxide
• CAS No: 56193-21-6
• MF: C₁₆H₁₇N₃O₅S
• MW: 363.38828253746
• CID: 1064199
• PubChem ID: 22801955
• Update Time: 2025-04-20

Cephalexin Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Cephalexin Sulfoxide
• Cephalexin Sulfoxide Trifluoroacetic Acid Salt
• (7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-5,8-dioxo-5λ4-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Cephalexin oxidation Impurity 1
• 2PW88J9QK5
• (6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-5,8-dioxo-5lambda4-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(aminophenylacetyl)amino]-3-methyl-8-oxo-, 5-oxide, [6R-[6alpha,7beta(R*)]]-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(aminophenylacetyl)amino]-3-methyl-8-oxo-, 5-oxide, [6R-[6a,7ss(R*)]]- (9CI)
• 56193-21-6

• Inchi： 1S/C16H17N3O5S/c1-8-7-25(24)15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-6,10-11,15H,7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15-,25?/m1/s1
• InChI Key： GAMHLNJQISGSQF-RGDUGRAGSA-N
• SMILES： S1(CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O)=O

Computed Properties

• Exact Mass: 363.08900
• Monoisotopic Mass: 363.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Melting Point: >179°C
• PSA: 152.50000
• LogP: 1.80460

Cephalexin Sulfoxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems